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Introduction

Solutan is a chemical formulation consisting of a mixture of potassium iodide (KI) and sodium
iodide (Nal).[1] Both are white, crystalline ionic salts highly soluble in water and other polar
solvents.[2][3][4][5][6][ 7] Solutions of Solutan serve as a readily available source of iodide ions
(I7) for a variety of experimental applications, from analytical chemistry to organic synthesis
and biomedical research.[2][3][8][9]

These application notes provide detailed protocols for the dissolution and preparation of
Solutan solutions, summarize relevant quantitative data, and outline key experimental
applications and safety precautions.

Data Presentation: Solubility of Solutan
Components
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The dissolution of Solutan is primarily governed by the solubility of its individual components,
potassium iodide and sodium iodide. Both salts are highly soluble in water, with solubility
increasing with temperature.[1][2][3][5] They are also soluble in other polar solvents.[6][10][11]

Table 1: Solubility of Potassium lodide (KI) in Various Solvents

Solvent Temperature (°C) Solubility ( g/100 mL)
Water 0 128[3]
Water 20 140-148J3]
Water 25 ~140[5]
Water 60 176[3]
Water 100 206[3]

~4.5 (calculated from 1g in
Ethanol 25

22mL)[11]

~13.3 (calculated from 1g in
Methanol 25

7.5mL)[11]

~13.3 (calculated from 1g in
Acetone 25

7.5mL)[11]

50 (calculated from 1g in 2mL)
Glycerol 25

[11]

Table 2: Solubility of Sodium lodide (Nal) in Various Solvents
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Solvent Temperature (°C) Solubility ( g/100 mL)
Water 0 158.7[2][7]

Water 25 184.2[2][7]

Water 50 227.8[2][7]

Water 70 294[2][7]

Water 100 302[2][7]

Ethanol 23 43[10]

Methanol 23 78[10]

Acetone 25 50.4[7]

Experimental Protocols

Protocol 1: Preparation of a 1 Molar (1M) Aqueous

Solutan Stock Solution

This protocol describes the preparation of a 1 Molar stock solution, assuming a 1:1 molar ratio

of KI to Nal in the Solutan mixture. The average molecular weight will be used for calculation.

Materials:

Solutan (or equal molar amounts of KI and Nal)

e Deionized or distilled water

e Volumetric flask (e.g., 100 mL, 500 mL, or 1 L)

e Analytical balance

» Weighing paper/boat

e Spatula

e Funnel
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e Magnetic stirrer and stir bar (optional)

¢ \Wash bhottle with deionized/distilled water

Calculations:

Molecular Weight of Kl = 166.00 g/mol

Molecular Weight of Nal = 149.89 g/mol

Average Molecular Weight (for 1:1 molar mix) = (166.00 + 149.89) / 2 = 157.95 g/mol

To prepare 1 L of a 1M solution, 157.95 g of Solutan is required. Adjust the mass based on
the desired final volume. For 100 mL, use 15.795 g.

Procedure:

o Weighing: Accurately weigh the calculated amount of Solutan solid using an analytical
balance.

e Initial Dissolution: Add the weighed Solutan to the volumetric flask using a funnel. Add
approximately half the final volume of deionized water.

o Dissolving: Swirl the flask gently or use a magnetic stirrer to dissolve the solid completely.
The dissolution of iodide salts in water is an endothermic process, so the solution may
become cool to the touch.

e Bringing to Volume: Once the solid is fully dissolved, carefully add deionized water until the
bottom of the meniscus reaches the calibration mark on the neck of the volumetric flask. Use
a wash bottle or pipette for the final additions to avoid overshooting the mark.

 Homogenization: Stopper the flask and invert it several times (at least 10-15 inversions) to
ensure the solution is homogeneous.

o Storage: Transfer the prepared solution to a clean, clearly labeled storage bottle. Store in a
cool, dark place, as iodide solutions can slowly oxidize and turn yellow upon exposure to
light and air.[3][12]
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Protocol 2: Preparation of a 10% (w/v) Aqueous Solutan
Solution

This protocol is for preparing a solution where the concentration is defined by the weight of the
solute per unit volume of the final solution.

Materials:
e Same as Protocol 1.

Procedure:

Weighing: To prepare 100 mL of a 10% (w/v) solution, weigh out 10 g of Solutan.

« Initial Dissolution: Transfer the Solutan to a beaker or flask. Add a portion of the final volume
of deionized water (e.g., 70-80 mL for a 100 mL final volume).

¢ Dissolving: Stir the mixture until the Solutan is completely dissolved.

o Final Volume: Quantitatively transfer the solution to a 100 mL volumetric flask. Use a small
amount of deionized water to rinse the beaker and add the rinsing to the volumetric flask.
Carefully add deionized water to bring the final volume to the 100 mL mark.

 Homogenization and Storage: Stopper, mix by inversion, and transfer to a labeled storage
bottle as described in Protocol 1.

Mandatory Visualizations
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Protocol: Preparing a Standard Aqueous Solution of Solutan

1. Weigh Solutan
(KI' + Nal mixture)

2. Add ~50% of final
volume of deionized water
3. Dissolve completely
(Swirl or stir)

4. Add water to reach
the final volume in
volumetnc flask

5 Stopper and invert
to homogenize

6. Transfer to labeled bottle
and store in a cool, dark place

Click to download full resolution via product page

Caption: Workflow for preparing a standard aqueous solution of Solutan.
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Application: Iodometric Titration Principle

Analyte Excess lodide lons (I7)
(Oxidizing Agent, e.g., Cu2*) (from Solutan solution)

Oxidizes I~ to I2

Thiosulfate (S2032")

lodine (I2) formed Titrant

Starch Indicator

Forms blue complex with I2,

.
Reduced by $205 disappears at endpoint

Endpoint
(Colorless)

Click to download full resolution via product page

Caption: Principle of an iodometric titration using an iodide solution.

Key Experimental Applications

« Analytical Chemistry (lodometry): Solutan solutions are a crucial source of iodide for
iodometric titrations. In these methods, an oxidizing analyte is treated with excess iodide
ions, which are oxidized to iodine. The resulting iodine is then titrated with a standard
thiosulfate solution to determine the concentration of the original analyte.[3]

e Organic Synthesis (Finkelstein Reaction): Sodium iodide is particularly useful in the
Finkelstein reaction, where an alkyl chloride or bromide is converted to an alkyl iodide. The
reaction is driven by the insolubility of NaCl or NaBr in the acetone solvent, which
precipitates out of the solution.[2]

+ Biomedical and Pharmaceutical Applications: Potassium iodide is used as a medication and
dietary supplement.[3][13] It can treat hyperthyroidism, protect the thyroid from radiation
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exposure, and is the most common additive for iodizing table salt to prevent iodine
deficiency.[3][14][15]

» Disinfectants and Etchants: When combined with elemental iodine, aqueous potassium
iodide forms triiodide (I3™), which is highly water-soluble.[3] This solution, known as Lugol's
iodine, is used as a disinfectant and as an etchant for gold surfaces.[3][9]

Safety and Handling

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles should be worn at all times.[12][16]

» Skin Protection: Wear a lab coat and appropriate chemical-resistant gloves.[12][16]

o Respiratory Protection: For operations generating dust, use a NIOSH-approved respirator.
Work in a well-ventilated area or under a fume hood.[12]

Handling and Storage:

o Store Solutan in a tightly closed, light-resistant container in a cool, dry, and well-ventilated
area.[12]

e Aged and impure samples may appear yellow due to the slow oxidation of iodide to iodine.[3]
[12] This process is accelerated by moisture and light.[2]

e Avoid contact with strong acids, strong oxidizing agents, and certain metallic salts.[12]
Disposal:

» Dispose of waste and residues in accordance with local, state, and federal regulations. For
small quantities, dilution with a large amount of water followed by drain disposal may be
permissible, but local guidelines must be followed.[4][7][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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